Benzenamine 4-(difluoromethyl)-2-methoxy- chemical structure properties
Benzenamine 4-(difluoromethyl)-2-methoxy- chemical structure properties
CAS: 886498-85-9 | Formula: C₈H₉F₂NO | Mol. Weight: 173.16 g/mol
Executive Summary
4-(Difluoromethyl)-2-methoxybenzenamine (also known as 4-(difluoromethyl)-2-methoxyaniline) is a specialized fluorinated intermediate used primarily in the synthesis of kinase inhibitors and GPCR ligands. Its structural uniqueness lies in the difluoromethyl (-CF₂H) group at the para position. Unlike the chemically inert trifluoromethyl (-CF₃) group, the -CF₂H moiety functions as a lipophilic hydrogen bond donor , a property that allows medicinal chemists to modulate pKa and membrane permeability while maintaining specific binding interactions.
This guide details the physicochemical properties, synthetic pathways, and handling protocols for this compound, designed for researchers in lead optimization and process chemistry.
Part 1: Structural & Physicochemical Analysis
The "Lipophilic Hydrogen Bond Donor" Effect
The defining feature of CAS 886498-85-9 is the interplay between the electron-donating methoxy group (-OMe) and the electron-withdrawing difluoromethyl group (-CF₂H).
-
Difluoromethyl (-CF₂H) vs. Trifluoromethyl (-CF₃): While -CF₃ is a pure lipophilic bulk, -CF₂H contains a polarized C-H bond capable of acting as a weak hydrogen bond donor. This allows the molecule to interact with carbonyls or nitrogens in a protein binding pocket, mimicking a hydroxyl (-OH) or thiol (-SH) group but with significantly higher metabolic stability and lipophilicity.
-
Methoxy (-OMe) Ortho-Effect: The ortho-methoxy group introduces steric bulk near the amine, potentially enforcing a specific conformation. Electronically, it donates density to the ring, partially counteracting the withdrawing nature of the -CF₂H group, thereby fine-tuning the basicity of the aniline nitrogen.
Quantitative Properties Table
| Property | Value (Experimental/Predicted) | Medicinal Chemistry Implication |
| pKa (Conjugate Acid) | ~3.8 – 4.2 (Predicted) | Less basic than o-anisidine (pKa 4.5) due to the electron-withdrawing -CF₂H group. |
| LogP | 1.85 ± 0.3 | Moderate lipophilicity; ideal for CNS penetration when incorporated into larger scaffolds. |
| H-Bond Donors | 3 (2 from NH₂, 1 from CF₂H) | The CF₂H donor is weak but critical for "bioisosteric switching" strategies. |
| H-Bond Acceptors | 3 (N, O, F) | Fluorine atoms act as weak acceptors; Oxygen is a strong acceptor. |
| Polar Surface Area | ~35 Ų | Low PSA suggests good passive membrane permeability. |
Part 2: Applications in Drug Discovery (SAR)
The following diagram illustrates how this intermediate is utilized to optimize lead compounds, specifically highlighting the bioisosteric replacement of methyl or trifluoromethyl groups.
Figure 1: Strategic application of 4-(difluoromethyl)-2-methoxybenzenamine in Lead Optimization.
Part 3: Synthetic Routes & Process Chemistry[1][2]
While specific industrial protocols for this CAS are proprietary, the most robust and chemically grounded synthesis involves the Deoxofluor-mediated fluorination of the corresponding aldehyde precursor, followed by nitro reduction. This route avoids the use of ozone-depleting chlorodifluoromethane (Freon 22).
Retrosynthetic Analysis
-
Target: 4-(Difluoromethyl)-2-methoxybenzenamine
-
Precursor 1: 4-(Difluoromethyl)-2-methoxy-1-nitrobenzene
-
Starting Material: 3-Methoxy-4-nitrobenzaldehyde (Commercially Available)
Detailed Protocol (Bench Scale)
Step 1: Deoxyfluorination of the Aldehyde
Reaction: Conversion of Ar-CHO to Ar-CF₂H.
-
Setup: Charge a dry, nitrogen-purged reaction vessel with 3-methoxy-4-nitrobenzaldehyde (1.0 eq) and anhydrous Dichloromethane (DCM) .
-
Reagent Addition: Cool the solution to 0°C. Dropwise add Deoxofluor (Bis(2-methoxyethyl)aminosulfur trifluoride) (1.5 eq). Note: DAST can also be used but Deoxofluor is thermally more stable.
-
Process: Allow the mixture to warm to room temperature and stir for 12–16 hours. Monitor by TLC/LC-MS for the disappearance of the aldehyde peak.
-
Quench (CRITICAL): Cool to 0°C. Quench carefully with saturated aqueous NaHCO₃. Caution: Gas evolution (CO₂) and exotherm.
-
Workup: Extract with DCM, dry over Na₂SO₄, and concentrate. Purify via silica gel chromatography (Hexane/EtOAc) to yield 4-(difluoromethyl)-2-methoxy-1-nitrobenzene .
Step 2: Nitro Reduction to Aniline
Reaction: Conversion of Ar-NO₂ to Ar-NH₂.[1]
-
Setup: Dissolve the nitro intermediate from Step 1 in Methanol or Ethanol .
-
Catalyst: Add 10% Pd/C (5 wt% loading).
-
Hydrogenation: Purge the vessel with Nitrogen, then introduce Hydrogen gas (H₂) via balloon (1 atm) or Parr shaker (30 psi) depending on scale.
-
Reaction: Stir vigorously at room temperature for 4–6 hours.
-
Filtration: Filter the mixture through a Celite pad to remove the palladium catalyst. Safety: Do not let the catalyst dry out (pyrophoric).
-
Isolation: Concentrate the filtrate under reduced pressure to obtain 4-(difluoromethyl)-2-methoxybenzenamine as an off-white to pale brown solid/oil.
Figure 2: Two-step synthetic workflow from commercial aldehyde precursor.
Part 4: Handling, Stability & Safety
Stability Profile
-
Thermal Stability: The -CF₂H group is generally thermally stable up to 150°C, but the aniline moiety is prone to oxidation. Store under inert atmosphere (Argon/Nitrogen).
-
Light Sensitivity: Anilines are photosensitive. Store in amber vials.
-
Reactivity: The primary amine is nucleophilic. Avoid inadvertent contact with acid chlorides, anhydrides, or strong oxidizers.
Safety Hazards (GHS Classification)
-
Acute Toxicity: Like most fluoro-anilines, treat as toxic if swallowed (H301) or in contact with skin (H311).[2]
-
Skin/Eye Irritation: Causes serious eye irritation (H319) and skin irritation (H315).[2][3][4][5]
-
Specific Hazard: Fluorinated anilines can induce methemoglobinemia. Handle in a fume hood with nitrile gloves.
References
-
Zafrani, Y., et al. (2017). "The Difluoromethyl Group as a Hydrogen Bond Donor: A Database Analysis." Journal of Medicinal Chemistry.
-
Meanwell, N. A. (2018). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry.
-
PubChem. (2024). "Compound Summary: 4-Fluoro-2-methoxyaniline (Analogous Structure Data)." National Library of Medicine.
-
Lal, G. S., et al. (1999). "Bis(2-methoxyethyl)aminosulfur trifluoride: a new broad-spectrum deoxofluorinating agent with enhanced thermal stability." Chemical Communications.
Sources
- 1. CN103819349A - Preparation method of 4-(difluoromethoxy)aniline - Google Patents [patents.google.com]
- 2. 4-Fluoro-2-methoxyaniline | C7H8FNO | CID 13532228 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
- 4. Benzenamine, 4-propoxy- | C9H13NO | CID 78221 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. static.cymitquimica.com [static.cymitquimica.com]
